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Compound Name: Tert-butyl 4-bromobutanoate

Cat. No.: B008926

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 4-bromobutanoate is an organic compound that serves as a valuable intermediate
in organic synthesis.[1] Its bifunctional nature, possessing both a bromine atom susceptible to
nucleophilic substitution and a sterically hindered tert-butyl ester group, makes it a versatile
building block in the synthesis of more complex molecules, including pharmaceuticals and
agrochemicals. For instance, it is utilized in the preparation of 3-ketoesters and (-lactones.
This document provides a comprehensive overview of the key physical properties of tert-butyl
4-bromobutanoate, along with standardized experimental protocols for their determination and
a schematic for its synthesis.

Chemical Identity
o |[UPAC Name: tert-butyl 4-bromobutanoate

e Synonyms: 4-Bromobutanoic acid tert-butyl ester, tert-Butyl 4-bromobutyrate, 4-Bromobutyric
acid tert-butyl ester[2][3]

e CAS Number: 110661-91-1[1][4]
e Molecular Formula: CsH1sBrOz[1][5]

e Molecular Weight: 223.11 g/mol [4][5]
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e Chemical Structure:

Physical Properties

The physical characteristics of tert-butyl 4-bromobutanoate are summarized in the table
below. These properties are crucial for its handling, storage, and application in synthetic

chemistry.
Property Value
Appearance Colorless to pale yellow liquid[1][2][3][6][7]
N , 225.9 °C at 760 mmHg[8][9]; 72 °C at 0.68
Boiling Point
mmHg[2][7]
Density 1.258 g/cm3[8][9][10]
Flash Point 117.1 °C[8]; 117 °C[2][7]
Soluble in organic solvents such as chloroform,
Solubility hexane, and ether; less soluble in water.[1][6]

[10]

Refrigerate at 2-8°C, protect from light, store

Storage Conditions ]
under an inert gas.[2][6][7][9]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
tert-butyl 4-bromobutanoate.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and efficient method for determining the boiling point of a small quantity of
liquid is the capillary method.

Apparatus:

e Thiele tube or similar heating apparatus (e.g., oil bath, melting point apparatus)
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Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or hot plate)

Liquid for heating bath (e.g., paraffin oil)

Procedure:

A small amount (a few milliliters) of tert-butyl 4-bromobutanoate is placed into the small
test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

The test tube is attached to a thermometer, ensuring the bottom of the test tube is level with
the thermometer bulb.

The entire assembly is immersed in a Thiele tube or oil bath.
The heating bath is heated slowly and steadily.

As the temperature rises, air trapped in the capillary tube will expand and escape as a slow
stream of bubbles.

The temperature at which a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube is noted. This indicates that the vapor pressure of the liquid is equal
to the external pressure.

The heat source is removed, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Determination of Density (Pychometer Method)
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Density is the mass of a substance per unit volume. The pycnometer method is a precise
technique for determining the density of a liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance

Water bath with temperature control

Thermometer

Procedure:

e The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an
analytical balance (ma).

e The pycnometer is filled with distilled water and placed in a constant temperature water bath
until it reaches thermal equilibrium. The water level is adjusted to the mark, and the
pycnometer is dried on the outside and weighed again (mz2).

e The pycnometer is emptied, dried completely, and then filled with tert-butyl 4-
bromobutanoate.

» The pycnometer containing the sample is placed in the constant temperature water bath to
reach the same temperature as the water in step 2. The liquid level is adjusted to the mark.

e The pycnometer is carefully dried on the outside and weighed (ms).

e The density of the tert-butyl 4-bromobutanoate is calculated using the following formula:
Density = [(ms - m1) / (m2 - m1)] * Density of water at the experimental temperature

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution. A
qualitative assessment of solubility in various solvents is crucial for reaction setup and
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purification.

Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rods

A range of solvents (e.g., water, ethanol, diethyl ether, chloroform, hexane)
Procedure:
o Approximately 0.1 mL of tert-butyl 4-bromobutanoate is added to a clean, dry test tube.

e The solvent to be tested is added dropwise (e.g., starting with 0.1 mL) while continuously
observing the mixture.

» The test tube is agitated using a vortex mixer or by stirring to facilitate dissolution.

e The mixture is observed for the formation of a single, clear phase (soluble) or the
persistence of two distinct layers or a cloudy suspension (insoluble or partially soluble).

e The process is repeated with different solvents to establish a solubility profile. For
guantitative solubility, a saturated solution is prepared, and the concentration of the dissolved
solute is determined by a suitable analytical method.

Synthesis Workflow

Tert-butyl 4-bromobutanoate is typically synthesized via Fischer esterification of 4-
bromobutanoic acid with tert-butanol, catalyzed by a strong acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physical Properties of Tert-Butyl 4-
Bromobutanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008926#what-are-the-physical-properties-of-tert-
butyl-4-bromobutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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